molecular formula C10H7BrN2O B8703063 2-(3-Bromobenzoyl)-1H-imidazole CAS No. 554440-05-0

2-(3-Bromobenzoyl)-1H-imidazole

Cat. No.: B8703063
CAS No.: 554440-05-0
M. Wt: 251.08 g/mol
InChI Key: PABCZDAEVWYYJW-UHFFFAOYSA-N
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Description

2-(3-Bromobenzoyl)-1H-imidazole is a useful research compound. Its molecular formula is C10H7BrN2O and its molecular weight is 251.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

554440-05-0

Molecular Formula

C10H7BrN2O

Molecular Weight

251.08 g/mol

IUPAC Name

(3-bromophenyl)-(1H-imidazol-2-yl)methanone

InChI

InChI=1S/C10H7BrN2O/c11-8-3-1-2-7(6-8)9(14)10-12-4-5-13-10/h1-6H,(H,12,13)

InChI Key

PABCZDAEVWYYJW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Br)C(=O)C2=NC=CN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of imidazole (2.66 g, 39.1 mmol) and triethylamine (Et3N) 8.03 g, 79.4 mmol) in pyridine at 0° C. is treated with 3-bromobenzoyl chloride (17.5 g, 79.9 mmol), stirred for 5 min, allowed to warm to room temperature for 45 min, treated with an aqueous sodium hydroxide solution (7.5 N, 20 mL, 150 mmol), heated at reflux temperature for 2 h, cooled to room temperature, diluted with water, further cooled with an ice bath for 1 h and filtered. The filtercake is washed with water and dried under vacuum at 50° C. overnight to afford the title compound as a light tan solid, 4.89 g (50% yield), identified by NMR and mass spectral analyses. 1H NMR (500 MHz, CDCl3) δ 10.58 (br s, 1H), 8.73 (t, J=1.8 Hz, 1H), 8.61 (dt, J=7.8, 1.2 Hz, 1H), 7.75-7.72 (m, 1H), 7.42-7.38 (m, 2H), 7.32 (s, 1H); ESI MS m/z 250 [C10H7BrN2O+H]+.
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